Cas no 217314-45-9 (Methyl 3-amino-5-iodobenzoate)

Methyl 3-amino-5-iodobenzoate structure
Methyl 3-amino-5-iodobenzoate structure
Product Name:Methyl 3-amino-5-iodobenzoate
CAS No:217314-45-9
Molecular Formula:C8H8INO2
Molecular Weight:277.0591
MDL:MFCD08447271
CID:1095446
PubChem ID:11000339

Methyl 3-amino-5-iodobenzoate Properties

Names and Identifiers

    • Methyl 3-amino-5-iodobenzoate
    • Benzoic acid, 3-amino-5-iodo-, methyl ester
    • 3-amino-5-iodo-benzoic acid methyl ester
    • 3-Amino-5-Iodo-methyl benzoate
    • AG-B-27495
    • CTK6I9350
    • Methyl-3-amino-5-iodbenzoat
    • SureCN2015855
    • RFXKJNIWKOHLFF-UHFFFAOYSA-N
    • 4249AJ
    • AB0078485
    • ST24047790
    • Methyl 5-amino-3-iodobenzoate
    • SB35464
    • SY147357
    • DB-022334
    • Z1079174414
    • CS-0187486
    • MFCD08447271
    • DTXSID90451421
    • SCHEMBL2015855
    • 217314-45-9
    • methyl3-amino-5-iodobenzoate
    • AKOS005259531
    • DB-007664
    • methyl 3-amino-5-iodobenzoate
    • EN300-118420
    • AS-77011
    • MDL: MFCD08447271
    • InChIKey: RFXKJNIWKOHLFF-UHFFFAOYSA-N
    • Inchi: 1S/C8H8INO2/c1-12-8(11)5-2-6(9)4-7(10)3-5/h2-4H,10H2,1H3
    • SMILES: IC1C([H])=C(C([H])=C(C(=O)OC([H])([H])[H])C=1[H])N([H])[H]

Computed Properties

  • Exact Mass: 276.95954
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 276.95998g/mol
  • Heavy Atom Count: 12
  • Complexity: 174
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.7
  • Topological Polar Surface Area: 52.3

Experimental Properties

  • PSA: 52.32

Methyl 3-amino-5-iodobenzoate Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00C22U-100mg
METHYL 3-AMINO-5-IODOBENZOATE
217314-45-9 98%
100mg
$64.00
A2B Chem LLC
AF61766-100mg
Methyl 3-amino-5-iodobenzoate
217314-45-9 95%
100mg
$47.00 2024-04-20
Aaron
AR00C2B6-100mg
Methyl 3-amino-5-iodobenzoate
217314-45-9 97%
100mg
$40.00 2025-01-24
abcr
AB539032-250mg
Methyl 3-amino-5-iodobenzoate; .
217314-45-9
250mg
€253.00
Alichem
A015008433-1g
Methyl 3-amino-5-iodobenzoate
217314-45-9 97%
1g
$1564.50 2023-09-02
Ambeed
A137978-100mg
Methyl 3-amino-5-iodobenzoate
217314-45-9 95%
100mg
$58.0 2025-02-25
Chemenu
CM154267-100mg
methyl 3-amino-5-iodobenzoate
217314-45-9 95%+
100mg
$52
Crysdot LLC
CD12095713-1g
Methyl 3-amino-5-iodobenzoate
217314-45-9 95+%
1g
$420 2024-07-24
Enamine
EN300-118420-0.05g
methyl 3-amino-5-iodobenzoate
217314-45-9 95.0%
0.05g
$36.0 2025-02-21
eNovation Chemicals LLC
D917994-5g
Methyl 3-Amino-5-iodobenzoate
217314-45-9 95%
5g
$850 2022-09-07

Methyl 3-amino-5-iodobenzoate Related Literature

217314-45-9 (Methyl 3-amino-5-iodobenzoate) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:217314-45-9)Methyl 3-amino-5-iodobenzoate
A878950
Purity:99%/99%/99%
Quantity:1g/5g/25g
Price($):1094.0/4381.0/14235.0